Cas no 2764007-02-3 ((9H-fluoren-9-yl)methyl N-[1-(hydroxymethyl)-3-methylcyclobutyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[1-(hydroxymethyl)-3-methylcyclobutyl]carbamate
• CAS No: 2764007-02-3
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• CID: 6602865
• PubChem ID: 165990033
• Update Time: 2025-10-30

(9H-fluoren-9-yl)methyl N-[1-(hydroxymethyl)-3-methylcyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[1-(hydroxymethyl)-3-methylcyclobutyl]carbamate
• EN300-7110533
• 2764007-02-3

• Inchi： 1S/C21H23NO3/c1-14-10-21(11-14,13-23)22-20(24)25-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19,23H,10-13H2,1H3,(H,22,24)
• InChI Key： VIKQIFHTRUCZJM-UHFFFAOYSA-N
• SMILES： OCC1(CC(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 337.16779360g/mol
• Monoisotopic Mass: 337.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[1-(hydroxymethyl)-3-methylcyclobutyl]carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-[1-(hydroxymethyl)-3-methylcyclobutyl]carbamate (CAS No. 2764007-02-3)

The compound (9H-fluoren-9-yl)methyl N-[1-(hydroxymethyl)-3-methylcyclobutyl]carbamate, identified by its CAS No. 2764007-02-3, is a specialized carbamate derivative with significant applications in pharmaceutical research and organic synthesis. This molecule features a unique combination of a fluorenylmethyl (Fmoc) protecting group and a hydroxymethyl-substituted cyclobutyl moiety, making it a valuable intermediate in peptide synthesis and drug development. Its structural complexity and functional versatility have garnered attention in both academic and industrial settings.

One of the key highlights of (9H-fluoren-9-yl)methyl N-[1-(hydroxymethyl)-3-methylcyclobutyl]carbamate is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary amine protection due to its stability under basic conditions and ease of removal under mild acidic conditions. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "cyclobutyl carbamate applications" to explore its utility in constructing complex peptides and peptidomimetics. This compound’s hydroxymethyl functionality further enhances its reactivity, enabling selective modifications for targeted drug design.

In recent years, the demand for custom peptide synthesis and small-molecule therapeutics has surged, driven by advancements in bioconjugation techniques and proteomics research. The CAS No. 2764007-02-3 compound aligns with these trends, as its structural features facilitate the development of prodrugs and biocompatible linkers. Online queries such as "Fmoc-carbamate stability" or "cyclobutyl-based drug candidates" reflect growing interest in its potential. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage and minimal byproduct formation—makes it a sustainable choice for modern laboratories.

From a synthetic perspective, the 3-methylcyclobutyl ring in (9H-fluoren-9-yl)methyl N-[1-(hydroxymethyl)-3-methylcyclobutyl]carbamate introduces steric constraints that can influence conformational preferences in larger molecules. This property is particularly relevant for designing bioactive compounds with improved target selectivity. Searches like "steric effects in carbamate derivatives" or "cyclobutyl ring in medicinal chemistry" underscore its importance in rational drug design. Furthermore, the compound’s hydroxymethyl group offers a handle for further functionalization, enabling the attachment of fluorescent tags or other reporter molecules for diagnostic applications.

Quality control and analytical characterization of CAS No. 2764007-02-3 are critical for ensuring reproducibility in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify purity and structure. Researchers often inquire about "HPLC methods for Fmoc compounds" or "NMR peaks for cyclobutyl carbamates" to optimize their workflows. The compound’s stability under various storage conditions—another frequent search topic—is essential for long-term usability in multi-step syntheses.

In summary, (9H-fluoren-9-yl)methyl N-[1-(hydroxymethyl)-3-methylcyclobutyl]carbamate (CAS No. 2764007-02-3) represents a versatile and high-value building block in contemporary chemical research. Its applications span peptide chemistry, drug discovery, and material science, addressing pressing needs in personalized medicine and biomaterials engineering. By integrating its unique properties with emerging technologies, researchers can unlock new possibilities in molecular design and therapeutic innovation.